5-Amino-1-(2-hydroxyethyl)pyrazole
Cat. No. B159084
Key on ui cas rn:
73616-27-0
M. Wt: 127.14 g/mol
InChI Key: IHQRJCVJAUKIEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][CH:12]([CH2:13][CH2:14][O:16][N:17]=[O:15])[CH3:18].[CH3:19][CH2:20][OH:21].[ClH:10].[NH2:1][c:2]1[cH:3][cH:4][n:5][n:6]1[CH2:7][CH2:8][OH:9]>>[NH2:1][c:2]1[c:3]([N:17]=[O:16])[cH:4][n:5][n:6]1[CH2:7][CH2:8][OH:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)CCON=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccnn1CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1c(N=O)cnn1CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
